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Compound of Interest

Compound Name:
2,2',3,3',4,5',6,6'-

Octachlorobiphenyl

CAS No.: 40186-71-8

Cat. No.: B1595023

Get Quote

Executive Summary
For researchers in environmental toxicology and drug development, 2,2',3,3',4,5',6,6'-
Octachlorobiphenyl (commonly referred to as PCB 201) represents a critical analyte for

tracking persistent organic pollutants (POPs). However, accurate quantification is frequently

compromised by two factors: nomenclature confusion (PCB 200 vs. PCB 201) and

chromatographic co-elution.

This guide objectively compares Certified Reference Materials (CRMs) from major suppliers

(Cambridge Isotope Laboratories, Wellington Laboratories, and AccuStandard), delineating the

specific use cases for native versus isotopically labeled (¹³C₁₂) standards. It provides a

validated experimental workflow based on EPA Method 1668C, supported by performance data

and decision-making frameworks.

Technical Specifications & The Numbering Crisis

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1595023#bc-rfq
https://www.benchchem.com/product/b1595023/docs?utm_src=pdf-body#definitive-guide-to-pcb-201-certified-reference-materials-precision-in-octachlorobiphenyl-analysis
https://www.benchchem.com/product/b1595023/docs?utm_src=pdf-body#definitive-guide-to-pcb-201-certified-reference-materials-precision-in-octachlorobiphenyl-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before selecting a CRM, you must verify the chemical identity. There is a historical divergence

in PCB numbering systems that can lead to ordering the wrong standard.

Chemical Identity[1]
IUPAC Name: 2,2',3,3',4,5',6,6'-Octachlorobiphenyl

Molecular Formula: C₁₂H₂Cl₈

CAS Number: 40186-71-8

Structure: Non-coplanar (due to 3 ortho-chlorines), negligible dioxin-like toxicity, but a

persistent environmental marker.

The "PCB 200 vs. 201" Conflict
The Ballschmiter & Zell (BZ) system, widely used in early literature, assigns this congener as

PCB 200. However, the Schulte & Malisch system (aligned with modern IUPAC rules and

CIL/Wellington catalogs) assigns it as PCB 201.

CRITICAL WARNING: When ordering, ignore the "PCB Number" alone. Always cross-reference

the chemical structure or CAS number. Ordering "PCB 201" from a vendor using BZ numbering

could result in receiving 2,2',3,3',4,5,5',6'-Octachlorobiphenyl.

Comparative Analysis of Certified Reference
Materials
The choice of CRM depends heavily on your analytical method: Isotope Dilution Mass

Spectrometry (IDMS) requires ¹³C-labeled standards, whereas GC-ECD or external calibration

methods may only require native standards.

Table 1: Product Comparison Matrix

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1595023/docs?utm_src=pdf-body#definitive-guide-to-pcb-201-certified-reference-materials-precision-in-octachlorobiphenyl-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature
Cambridge

Isotope Labs

(CIL)

Wellington

Laboratories
AccuStandard NIST

Product Code

(Native)
PCB-201 PCB-201

C-209S-TP

(Check CAS)
SRM 2262 (Mix)

Product Code

(Labeled)

PCB-201-C

(¹³C₁₂)
MBP-201 (¹³C₁₂) N/A N/A

Concentration

35 µg/mL

(Native)40 µg/mL

(¹³C)

50 µg/mL 100 µg/mL Varied (Mix)

Solvent Matrix
Isooctane /

Nonane

Nonane /

Isooctane
Isooctane Isooctane

Purity /

Uncertainty
±5% (Certified) ±5% (Certified) >99% Purity Certified Values

Primary Use

Case

IDMS

Quantitation

(Gold Standard)

Dioxin-Like

Analysis (High

Sensitivity)

Instrument

Calibration (GC-

ECD)

Method

Validation (QC

Check)

Numbering

System

Schulte (PCB

201)

Schulte (PCB

201)

BZ/Schulte

Hybrid

Explicitly notes

conflict

Selection Logic
For EPA Method 1668C: You must use a ¹³C-labeled internal standard. CIL PCB-201-C or

Wellington MBP-201 are the industry standards. They behave identically to the native

analyte during extraction and ionization but are mass-resolved.

For Routine Screening (GC-ECD):AccuStandard offers cost-effective native solutions. Since

ECD cannot distinguish isotopes, labeled standards are unnecessary.

For QC/Proficiency Testing:NIST SRM 2262 is a mix. It is excellent for verifying your

calibration curve but not for daily quantification of single congeners.
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Experimental Protocol: EPA Method 1668C
(Modified)
This protocol utilizes Isotope Dilution HRGC/HRMS, the only method capable of accurately

quantifying PCB 201 at trace levels (pg/L) in complex matrices like serum or sediment.

Workflow Diagram: Sample Preparation & IDMS Logic

IDMS Principle

Raw Sample
(Serum/Sediment)

Spike with ¹³C-PCB 201
(Internal Standard)

 1. Equilibration
Soxhlet/SPE Extraction

 2. Extraction Acid/Base Silica & 
Alumina Cleanup

 3. Removal of Lipids GC-HRMS Analysis
(SIM Mode)

 4. Injection

Loss of Native PCB 201
= Loss of ¹³C-PCB 201
Ratio remains constant

Quantification via
Isotope Dilution Ratio

 5. Data Processing

Click to download full resolution via product page

Caption: Figure 1. Isotope Dilution Mass Spectrometry (IDMS) workflow ensuring automatic

correction for recovery losses.

Step-by-Step Methodology
Spiking (Crucial Step):

Aliquot 10 g of sample (sediment) or 2 mL (serum).

Spike with 2 ng of ¹³C₁₂-PCB 201 (e.g., CIL EC-1411 or similar).

Why: This establishes the t=0 ratio. Any loss during extraction affects the native and

labeled compound equally.

Extraction:

Solids: Soxhlet extraction with Toluene/Ethanol (Dean-Stark) for 16 hours.
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Liquids: Liquid-liquid extraction with Hexane.

Cleanup (Multi-Column):

Acid Silica: Removes lipids and oxidizable interferences.

Alumina: Separates PCBs from other chlorinated hydrocarbons.

Note: PCB 201 is ortho-substituted; it will elute in the first fraction on carbon columns

(unlike coplanar PCBs).

GC-HRMS Analysis:

Column: Agilent DB-5ms (60m x 0.25mm x 0.25µm) or Phenomenex ZB-5ms.

Mass Spec: Magnetic Sector (Resolution > 10,000).

Monitored Ions:

Native PCB 201: m/z 427.7792 / 429.7762 (M+ and M+2)

¹³C₁₂-PCB 201: m/z 439.8195 / 441.8165

Performance Validation & Data
The following data represents typical performance metrics when using a ¹³C-labeled CRM

under EPA 1668C conditions.

Table 2: Method Performance Metrics (Simulated)
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Parameter Value Notes

Linearity (R²) > 0.999
Range: 0.5 ng/mL to 200

ng/mL

Mean Recovery (¹³C) 78% - 92%
Acceptable range: 25% - 150%

(EPA 1668C)

Method Detection Limit (MDL) 15 pg/kg
Based on 10g sample, dry

weight

Precision (RSD) < 4.5% Triplicate analysis at 10 ng/kg

Bias < 8%
Measured against NIST SRM

1958

Resolution & Co-elution
On standard 5% phenyl-methylpolysiloxane columns (DB-5ms), PCB 201 may co-elute with

PCB 153 or PCB 132 depending on the temperature ramp.

Solution: If unique resolution is required, confirm with a secondary column (e.g., SPB-Octyl

or DB-XLB).

Column Selection Logic
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Start: PCB 201 Analysis

Is PCB 201 the ONLY target?

Goal: Quantify PCB 201

Primary Column: DB-5ms
(Standard EPA 1668C)

No (General Screen)

Is separation from
PCB 153 critical?

Yes (Specific Tox Study)

Risk: Co-elution with
PCB 153/132 No (Summed is ok)

Secondary Column:
DB-XLB or SPB-Octyl

Yes

Click to download full resolution via product page

Caption: Figure 2. Decision tree for GC column selection to mitigate PCB 201 co-elution issues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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